Cas no 141031-27-8 (1H-Indole, 2,3-dimethyl-, compd. with 1,3,5-trinitrobenzene (1:1))

• Product Name: 1H-Indole, 2,3-dimethyl-, compd. with 1,3,5-trinitrobenzene (1:1)
• CAS No: 141031-27-8
• MF: C₁₆H₁₄N₄O₆
• MW: 358.30556344986
• CID: 1300203
• PubChem ID: 71343449
• Update Time: 2025-04-20

1H-Indole, 2,3-dimethyl-, compd. with 1,3,5-trinitrobenzene (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2,3-dimethyl-, compd. with 1,3,5-trinitrobenzene (1:1)
• 2,3-dimethyl-1H-indole,1,3,5-trinitrobenzene
• DTXSID70770041
• 141031-27-8
• 2,3-Dimethyl-1H-indole--1,3,5-trinitrobenzene (1/1)

• Inchi： 1S/C10H11N.C6H3N3O6/c1-7-8(2)11-10-6-4-3-5-9(7)10;10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h3-6,11H,1-2H3;1-3H
• InChI Key： SPPWKUFLKWMEGF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O.N1C(C)=C(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 358.09142
• Monoisotopic Mass: 358.09133418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 373
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153Ų

Experimental Properties

• PSA: 145.21